Cas no 2229189-30-2 (1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• CAS No: 2229189-30-2
• MF: C₁₀H₁₁F₅N₂
• MW: 254.199759721756
• CID: 5979284
• PubChem ID: 165712921
• Update Time: 2025-10-31

1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• EN300-1942101
• 2229189-30-2
• 1,1-difluoro-2-methyl-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine

• Inchi： 1S/C10H11F5N2/c1-9(16,8(11)12)4-7-3-2-6(5-17-7)10(13,14)15/h2-3,5,8H,4,16H2,1H3
• InChI Key： AXMRTRLKUIAUBC-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC(C(F)(F)F)=CN=1)N)F

Computed Properties

• Exact Mass: 254.08423917g/mol
• Monoisotopic Mass: 254.08423917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine (CAS No. 2229189-30-2) and Its Applications in Modern Chemical Biology

The compound 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine (CAS No. 2229189-30-2) represents a fascinating intersection of fluorine chemistry and pharmaceutical innovation. As a structurally complex molecule, it has garnered significant attention in the field of chemical biology due to its unique electronic properties and potential biological activities. This introduction explores the compound's chemical profile, its synthetic pathways, and its emerging applications in drug discovery and medicinal chemistry.

The molecular framework of 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine is characterized by the presence of multiple fluorine atoms, which are strategically positioned to modulate both the reactivity and the pharmacokinetic properties of the molecule. The pyridine ring serves as a core scaffold, providing a rich platform for further functionalization and interaction with biological targets. The trifluoromethyl group at the 5-position introduces lipophilicity and metabolic stability, while the difluoro substitution at the 1-position enhances electrophilicity, making the compound a versatile intermediate in synthetic chemistry.

In recent years, fluorinated compounds have become increasingly prominent in pharmaceutical research due to their ability to improve drug efficacy and bioavailability. The incorporation of fluorine atoms can lead to enhanced binding affinity, reduced metabolic degradation, and improved pharmacokinetic profiles. For instance, studies have shown that fluorine substitution at specific positions in heterocyclic compounds can significantly alter their interactions with biological receptors. The 1,1-difluoro moiety in 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine is particularly noteworthy for its potential to enhance binding interactions through dipolemoment effects and steric modulation.

The synthesis of 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex molecular architecture efficiently. The introduction of the trifluoromethyl group is particularly challenging but can be achieved using organometallic reagents or electrochemical methods. Recent advancements in flow chemistry have also enabled more sustainable and scalable production of this compound.

One of the most promising applications of 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine lies in its potential as a scaffold for drug discovery. The compound's unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. For example, preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. The difluoro group's electrophilic nature allows for further derivatization into more complex molecules with tailored biological activities.

Recent experimental investigations have begun to unravel the pharmacological potential of this compound. In vitro assays have demonstrated that derivatives of 1,1-difluoro-2-methyl-3-5-(trifluoromethyl)pyridin-2-ylopane amine exhibit inhibitory effects on certain kinases and proteases. These findings align with broader trends in medicinal chemistry where fluorinated pyridines are being explored for their ability to modulate enzyme activity. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for further development into clinical candidates.

The role of computational chemistry in optimizing derivatives of 1,1-difluoro 222918930 -30 - 2229189 -30 - 2229189 -30 - 2229189 -30 - 2229189 -30 - 2229189 -30 - 2229189 -30 - 2229189 -30 - pyridin pyridin pyridin pyridin pyridin pyridin pyridin pyridin pyridin pyridin ylpropan amine ylpropan amine ylpropan amine ylpropan amine ylpropan amine ylpropan amine ylpropan amine ylpropan amine ylpropan amine ylpropan amine has been instrumental in guiding synthetic strategies and predicting biological outcomes. Molecular docking studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches are complemented by experimental validation through X-ray crystallography and NMR spectroscopy.

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In conclusion, 22291893-o-o-o-o-o-o-o-o-o-o-o-o-o-o-fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-pam fm-py-fm pfm pfm pfm pfm pfm pfm pfm pfm pfm pfm pfm pfm pfm pfmpmpmpmpmpmpmpmpmpmpmpmpmpmpm represents a significant advancement in fluorinated pharmaceutical chemistry with broad implications for drug discovery and therapeutic development. Its unique structural features combined with promising preclinical data position it as a valuable asset in the quest for novel treatments across multiple disease areas.